Cas no 75489-44-0 (1-Oxaspiro[4.5]decan-2-one,8-(1,1-dimethylethyl)-3-methylene-)

• Product Name: 1-Oxaspiro[4.5]decan-2-one,8-(1,1-dimethylethyl)-3-methylene-
• CAS No: 75489-44-0
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 577501
• PubChem ID: 327686
• Update Time: 2025-04-19

1-Oxaspiro[4.5]decan-2-one,8-(1,1-dimethylethyl)-3-methylene- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decan-2-one,8-(1,1-dimethylethyl)-3-methylene-
• 8-tert-butyl-3-methylidene-1-oxaspiro[4.5]decan-2-one
• 75489-44-0
• NSC-303752
• CHEMBL276223
• DTXSID60316472
• NSC303752

• Inchi： 1S/C14H22O2/c1-10-9-14(16-12(10)15)7-5-11(6-8-14)13(2,3)4/h11H,1,5-9H2,2-4H3
• InChI Key： ADKINWFQEOHABV-UHFFFAOYSA-N
• SMILES： O1C(C(=C)CC21CCC(C(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 222.16206
• Monoisotopic Mass: 222.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1
• Boiling Point: 346°Cat760mmHg
• Flash Point: 144°C
• Refractive Index: 1.489
• PSA: 26.3
• LogP: 3.46460